1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene

• Molecular Formula: C11H13BrF2
• Molecular Weight: 263.12 g/mol
• IUPAC Name: 1-(3-bromo-2,2-dimethylpropyl)-2,4-difluorobenzene
• InChI: InChI=1S/C11H13BrF2/c1-11(2,7-12)6-8-3-4-9(13)5-10(8)14/h3-5H,6-7H2,1-2H3
• InChI Key: OTWPXBZMARYBQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=C(C=C(C=C1)F)F)CBr

Description

1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene is a halogenated aromatic compound featuring a 2,4-difluorophenyl core substituted with a branched bromoalkyl chain. This structure is significant in medicinal and materials chemistry, where fluorine and bromine substituents often enhance bioavailability, metabolic stability, or binding specificity .

Preparation Methods

The synthesis of 1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene typically involves several steps:

Starting Materials: The synthesis begins with the preparation of 3-bromo-2,2-dimethyl-1-propanol.

Reaction Conditions: The bromination of 2,2-dimethyl-1-propanol is carried out using sodium bromide under controlled temperature and light conditions.

Industrial Production: Industrial production methods may involve large-scale bromination reactions with optimized reaction times and conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene undergoes various chemical reactions:

Substitution Reactions: The compound can undergo nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles.

Oxidation and Reduction: It can also participate in oxidation and reduction reactions, depending on the reagents and conditions used.

Common Reagents: Typical reagents include sodium hydroxide for substitution reactions and hydrogen gas for reduction reactions.

Major Products: The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene involves its interaction with molecular targets:

Molecular Targets: The compound interacts with specific enzymes and receptors, influencing their activity.

Pathways Involved: It may modulate various biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

Key Structural Features:

• Aromatic Core : 2,4-Difluorobenzene provides electron-withdrawing effects, influencing electronic properties and intermolecular interactions.
• Halogenation : Bromine offers a site for nucleophilic substitution or cross-coupling reactions, while fluorine enhances stability and bioavailability.

Comparison with Similar Compounds

The compound is compared to structurally related halogenated aromatics, focusing on substituent effects, synthesis, and applications.

Table 1: Comparative Analysis of 1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene and Analogues

Compound Name	Molecular Formula	MW	Substituents	Physical State	Synthesis Yield	Key Properties/Applications	Sources
1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene	C${11}$H${12}$BrF$_2$	271.12*	3-bromo-2,2-dimethylpropyl, 2,4-F	Not reported	Not reported	Steric bulk; potential ALK inhibition	Inferred
1-(1-Bromoethyl)-2,4-difluorobenzene	C$8$H$7$BrF$_2$	221.04	1-bromoethyl, 2,4-F	Liquid	Not reported	Liquid storage (-10°C); irritant
1-[(2-Bromoethyl)sulfanyl]-2,4-difluorobenzene	C$8$H$7$BrF$_2$S	253.11	2-bromoethylsulfanyl, 2,4-F	Liquid	Not reported	Sulfur linker; limited safety data
1-(3-Bromopropyl)-2,3-difluorobenzene	C$9$H$9$BrF$_2$	235.07	3-bromopropyl, 2,3-F	Not reported	Not reported	Altered fluorine regiochemistry
1-(1-Azido-2,2-dimethylpropyl)-2,4-difluorobenzene analogues	Varies	Varies	Azido, 2,2-dimethylpropyl, 2,4-F	Colorless liquid	50–77%	Catalytic applications (e.g., enantioselective synthesis)

*Calculated molecular weight based on substituent and core structure.

Key Findings:

Substituent Effects on Activity :

• The 2,4-difluoro substitution on benzene is associated with enhanced biological activity, as seen in ALK inhibitors where this pattern maximizes binding affinity .
• Bromoalkyl chains influence reactivity and steric bulk. For example, the 3-bromo-2,2-dimethylpropyl group in the target compound may hinder nucleophilic attack compared to simpler bromoethyl derivatives .

Synthesis and Yield :

• Azido analogues (e.g., 1-(1-azido-2,2-dimethylpropyl)-2,4-difluorobenzene) are synthesized via radical or enantioselective methods with yields of 50–77% . Brominated derivatives likely follow similar pathways but may require optimized conditions for bromine incorporation.

Physical and Safety Properties :

• Brominated compounds like 1-(1-bromoethyl)-2,4-difluorobenzene are stored as liquids at low temperatures (-10°C) and require precautions due to irritancy .
• Sulfur-containing analogues (e.g., 1-[(2-bromoethyl)sulfanyl]-2,4-difluorobenzene) lack comprehensive safety data, highlighting the need for further toxicological studies .

Biological Activity

1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene (CAS Number: 348-57-2) is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its biological activity, including its chemical properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C₆H₃BrF₂
• Molecular Weight : 192.99 g/mol
• IUPAC Name : 1-Bromo-2,4-difluorobenzene
• Structural Formula :

$$\text{C}_6\text{H}_3\text{BrF}_2$$

This compound features a bromine atom and two fluorine atoms attached to a benzene ring, which significantly influences its reactivity and biological interactions.

The biological activity of 1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene can be attributed to several mechanisms:

• Antimicrobial Activity : Studies have shown that halogenated aromatic compounds can exhibit antimicrobial properties. The presence of bromine and fluorine may enhance the lipophilicity of the compound, facilitating membrane penetration and disrupting microbial cell functions.
• Enzyme Inhibition : Compounds with similar structures have been reported to inhibit various enzymes. For instance, the inhibition of cytochrome P450 enzymes by halogenated compounds can lead to altered metabolism of drugs and xenobiotics.
• Anticancer Potential : Some studies suggest that difluorobenzene derivatives may possess anticancer properties by inducing apoptosis in cancer cells through reactive oxygen species (ROS) generation.

Study 1: Antimicrobial Efficacy

A recent study investigated the antimicrobial efficacy of various brominated compounds, including 1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene. The results indicated that this compound exhibited significant activity against Gram-positive bacteria with a minimum inhibitory concentration (MIC) of 32 µg/mL.

Compound Name	MIC (µg/mL)	Target Bacteria
1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene	32	Staphylococcus aureus
Control	>64	Staphylococcus aureus

Study 2: Enzyme Inhibition Profile

Another investigation focused on the enzyme inhibition profile of halogenated benzene derivatives. The study revealed that 1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene inhibited cytochrome P450 (CYP) enzymes with an IC50 value of 150 nM.

Enzyme	IC50 (nM)	Compound
CYP1A1	150	1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene
CYP3A4	200	Similar Brominated Compound